Cas no 117934-81-3 (Benzene, 2,4-diiodo-1,3,5-trimethoxy-)

• Product Name: Benzene, 2,4-diiodo-1,3,5-trimethoxy-
• CAS No: 117934-81-3
• MF: C₉H₁₀I₂O₃
• MW: 419.982847690582
• CID: 1207342
• PubChem ID: 14112610
• Update Time: 2025-04-20

Benzene, 2,4-diiodo-1,3,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-diiodo-1,3,5-trimethoxy-
• 2,4-diiodo-1,3,5-trimethoxybenzene
• DTXSID90556026
• 117934-81-3

• Inchi： 1S/C9H10I2O3/c1-12-5-4-6(13-2)8(11)9(14-3)7(5)10/h4H,1-3H3
• InChI Key： GPBALMQLIJAZEK-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1OC)I)OC)OC

Computed Properties

• Exact Mass: 419.871
• Monoisotopic Mass: 419.87194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69